Cas no 2090057-45-5 (4-1-(aminomethyl)cyclopentyl-2-methoxyphenol)

• Product Name: 4-1-(aminomethyl)cyclopentyl-2-methoxyphenol
• CAS No: 2090057-45-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5767801
• PubChem ID: 131627768
• Update Time: 2025-11-07

4-1-(aminomethyl)cyclopentyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• EN300-1859152
• 4-[1-(aminomethyl)cyclopentyl]-2-methoxyphenol
• 2090057-45-5
• 4-1-(aminomethyl)cyclopentyl-2-methoxyphenol

• Inchi： 1S/C13H19NO2/c1-16-12-8-10(4-5-11(12)15)13(9-14)6-2-3-7-13/h4-5,8,15H,2-3,6-7,9,14H2,1H3
• InChI Key： ITVVZVQYQXIQHZ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1(CN)CCCC1)O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-1-(aminomethyl)cyclopentyl-2-methoxyphenol

Recent Advances in the Study of 4-1-(aminomethyl)cyclopentyl-2-methoxyphenol (CAS: 2090057-45-5)

The compound 4-1-(aminomethyl)cyclopentyl-2-methoxyphenol (CAS: 2090057-45-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentyl and methoxyphenol structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 4-1-(aminomethyl)cyclopentyl-2-methoxyphenol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving catalytic hydrogenation and selective methylation, which demonstrated scalability for industrial applications. This advancement is particularly significant for the development of cost-effective pharmaceutical formulations.

In terms of pharmacological activity, preliminary in vitro and in vivo studies have highlighted the compound's potential as a modulator of inflammatory pathways. A recent paper in Biochemical Pharmacology (2024) reported that 4-1-(aminomethyl)cyclopentyl-2-methoxyphenol exhibits selective inhibition of cyclooxygenase-2 (COX-2), with minimal effects on COX-1. This selectivity suggests a reduced risk of gastrointestinal side effects, a common limitation of nonsteroidal anti-inflammatory drugs (NSAIDs). The study also noted the compound's ability to attenuate pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models of arthritis.

Further investigations have explored the neuroprotective properties of this compound. Research published in Neurochemical Research (2023) demonstrated that 4-1-(aminomethyl)cyclopentyl-2-methoxyphenol can cross the blood-brain barrier and exert antioxidant effects in neuronal cells. The study found that the compound reduced oxidative stress markers and improved cell viability in models of neurodegenerative diseases, such as Parkinson's and Alzheimer's. These findings open new avenues for the development of neuroprotective agents targeting oxidative damage.

Despite these promising results, challenges remain in the clinical translation of 4-1-(aminomethyl)cyclopentyl-2-methoxyphenol. Pharmacokinetic studies have indicated variable bioavailability, necessitating further formulation optimization. Additionally, long-term toxicity studies are required to ensure safety profiles meet regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these gaps and accelerate the compound's progression to clinical trials.

In conclusion, 4-1-(aminomethyl)cyclopentyl-2-methoxyphenol (CAS: 2090057-45-5) represents a compelling candidate for therapeutic development, with demonstrated anti-inflammatory and neuroprotective activities. Continued research into its mechanisms, synthetic optimization, and preclinical safety will be critical to unlocking its full potential. The compound's versatility and promising preliminary data underscore its importance in the evolving landscape of chemical biology and drug discovery.